Cas no 1482132-02-4 ((6-Chloro-3-pyridinyl)(3-hydroxy-3-methyl-1-azetidinyl)methanone)

• Product Name: (6-Chloro-3-pyridinyl)(3-hydroxy-3-methyl-1-azetidinyl)methanone
• CAS No: 1482132-02-4
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 5452007
• PubChem ID: 65921323
• Update Time: 2025-06-08

(6-Chloro-3-pyridinyl)(3-hydroxy-3-methyl-1-azetidinyl)methanone Chemical and Physical Properties

Names and Identifiers

• AKOS015263055
• 1-(6-chloropyridine-3-carbonyl)-3-methylazetidin-3-ol
• 1482132-02-4
• EN300-5577117
• (6-chloropyridin-3-yl)-(3-hydroxy-3-methylazetidin-1-yl)methanone
• Z1268648421
• (6-Chloro-3-pyridinyl)(3-hydroxy-3-methyl-1-azetidinyl)methanone

• Inchi： 1S/C10H11ClN2O2/c1-10(15)5-13(6-10)9(14)7-2-3-8(11)12-4-7/h2-4,15H,5-6H2,1H3
• InChI Key： RCJBFUCUOIIDDS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)N=C1)(N1CC(O)(C)C1)=O

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 415.3±45.0 °C(Predicted)
• pka: 13.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on (6-Chloro-3-pyridinyl)(3-hydroxy-3-methyl-1-azetidinyl)methanone

Introduction to (6-Chloro-3-pyridinyl)(3-hydroxy-3-methyl-1-azetidinyl)methanone and Its Significance in Modern Chemical Biology

(6-Chloro-3-pyridinyl)(3-hydroxy-3-methyl-1-azetidinyl)methanone is a compound with the CAS number 1482132-02-4, which has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by a pyridine ring substituted with a chlorine atom and an azetidinyl moiety containing a hydroxymethyl group, exhibits promising potential in various biological and pharmaceutical applications.

The structural features of (6-Chloro-3-pyridinyl)(3-hydroxy-3-methyl-1-azetidinyl)methanone make it a versatile scaffold for drug discovery. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse interactions with biological targets. Specifically, the chlorine substituent on the pyridine ring can participate in hydrogen bonding and π-stacking interactions, while the hydroxymethyl group on the azetidinyl ring provides a site for further functionalization and bioactivity modulation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. (6-Chloro-3-pyridinyl)(3-hydroxy-3-methyl-1-azetidinyl)methanone has emerged as a compound of interest in this context, particularly for its potential role in modulating enzyme activity and receptor binding. Its unique structural motif suggests that it may interact with proteins in ways that are distinct from traditional small molecules, offering a new avenue for therapeutic intervention.

One of the most compelling aspects of (6-Chloro-3-pyridinyl)(3-hydroxy-3-methyl-1-azetidinyl)methanone is its potential as a lead compound for the development of new drugs targeting inflammatory and metabolic diseases. Studies have shown that compounds with similar structural features can inhibit key enzymes involved in these pathways. For instance, modifications of the azetidinyl ring have been found to enhance binding affinity to certain proteases, which are critical regulators of cellular processes.

The synthesis of (6-Chloro-3-pyridinyl)(3-hydroxy-3-methyl-1-azetidinyl)methanone involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chlorine atom on the pyridine ring must be introduced at an appropriate stage to avoid unwanted side reactions, while the hydroxymethyl group must be incorporated without disrupting the overall structure. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for further exploration of its biological properties.

Recent research has also highlighted the importance of understanding the pharmacokinetic properties of (6-Chloro-3-pyridinyl)(3-hydroxy-3-methyl-1-azetidinyl)methanone to optimize its therapeutic potential. Studies using computational modeling have predicted that this compound may exhibit favorable solubility and metabolic stability, making it a promising candidate for oral administration. Additionally, preclinical studies have suggested that it may have low toxicity profiles, which is crucial for developing safe and effective drugs.

The future direction of research on (6-Chloro-3-pyridinyl)(3-hydroxy-3-methyl-1-azetidinyl)methanone will likely focus on elucidating its mechanism of action and identifying new therapeutic applications. By combining experimental studies with computational approaches, researchers aim to gain deeper insights into how this compound interacts with biological targets and modulates cellular processes. This knowledge will be essential for designing next-generation drugs that are more effective and better tolerated by patients.

In conclusion, (6-Chloro-3-pyridinyl)(3-hydroxy-3-methyl-1-azetidinyl)methanone is a compound with significant potential in chemical biology and drug discovery. Its unique structure and functional properties make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its biological activity and pharmacokinetic properties, this compound is poised to play a crucial role in advancing medical treatments.